Cas no 1203143-06-9 (tert-Butyl 4-(ethylamino)piperidine-1-carboxylate hydrochloride)

Tert-Butyl 4-(ethylamino)piperidine-1-carboxylate hydrochloride is a chemically stable, high-purity intermediate widely used in pharmaceutical synthesis and organic research. Its key advantages include a well-defined crystalline structure, ensuring consistent reactivity and handling in complex reactions. The tert-butyloxycarbonyl (Boc) protecting group enhances selectivity during synthetic processes, while the ethylamino substituent offers versatility in further functionalization. The hydrochloride salt form improves solubility and stability, facilitating storage and handling. This compound is particularly valuable in the development of bioactive molecules, serving as a key building block for amines and heterocycles. Its reliability and synthetic utility make it a preferred choice for medicinal chemistry applications.
tert-Butyl 4-(ethylamino)piperidine-1-carboxylate hydrochloride structure
1203143-06-9 structure
Product Name:tert-Butyl 4-(ethylamino)piperidine-1-carboxylate hydrochloride
CAS No:1203143-06-9
MF:C12H25ClN2O2
MW:264.792102575302
MDL:MFCD11101366
CID:1031038
PubChem ID:45072202
Update Time:2025-10-19

tert-Butyl 4-(ethylamino)piperidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-(ethylamino)piperidine-1-carboxylate hydrochloride
    • 4-ETHYLAMINO-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER-HCl
    • AK133225
    • B-1960
    • KB-260633
    • tert-Butyl 4-(ethylamino)piperidine-1-carboxylate--hydrogen chloride (1/1)
    • tert-butyl 4-(ethylamino)piperidine-1-carboxylate HCl
    • tert-Butyl4-(ethylamino)piperidine-1-carboxylatehydrochloride
    • DTXSID30662453
    • DB-358298
    • tert-butyl 4-(ethylamino)piperidine-1-carboxylate;hydrochloride
    • AKOS015922925
    • 4-ETHYLAMINO-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER hydrochloride
    • 1203143-06-9
    • MDL: MFCD11101366
    • Inchi: 1S/C12H24N2O2.ClH/c1-5-13-10-6-8-14(9-7-10)11(15)16-12(2,3)4;/h10,13H,5-9H2,1-4H3;1H
    • InChI Key: LHACCTIGHBZXJE-UHFFFAOYSA-N
    • SMILES: Cl.O(C(C)(C)C)C(N1CCC(CC1)NCC)=O

Computed Properties

  • Exact Mass: 264.1604557g/mol
  • Monoisotopic Mass: 264.1604557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 228
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6Ų

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